![molecular formula C20H16N2O2 B6215656 4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol CAS No. 386276-36-4](/img/new.no-structure.jpg)
4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol
Overview
Description
4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol is a complex organic compound with a unique structure that includes both hydrazine and benzene moieties
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol typically involves the condensation of 2-(diphenylmethylidene)hydrazine with a suitable benzene-1,3-diol derivative. The reaction is usually carried out in the presence of a catalyst under controlled temperature and pH conditions to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale batch reactions using automated reactors to maintain consistent reaction conditions. The use of high-purity starting materials and advanced purification techniques such as recrystallization and chromatography are essential to achieve the desired product quality.
Chemical Reactions Analysis
Types of Reactions
4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form quinone derivatives.
Reduction: Reduction reactions can convert it into hydrazine derivatives.
Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Reagents like halogens, alkyl halides, and sulfonyl chlorides are employed under various conditions, including acidic or basic environments.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while substitution reactions can produce a wide range of functionalized benzene derivatives.
Scientific Research Applications
4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol has several scientific research applications:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.
Industry: Utilized in the development of advanced materials, such as polymers and dyes.
Mechanism of Action
The mechanism of action of 4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
- 4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,4-diol
- 4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,2-diol
- 4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3,5-triol
Uniqueness
4-{[2-(diphenylmethylidene)hydrazin-1-ylidene]methyl}benzene-1,3-diol is unique due to its specific substitution pattern on the benzene ring, which can influence its reactivity and interactions with other molecules. This uniqueness makes it a valuable compound for various research and industrial applications.
Properties
CAS No. |
386276-36-4 |
|---|---|
Molecular Formula |
C20H16N2O2 |
Molecular Weight |
316.4 |
Purity |
95 |
Origin of Product |
United States |
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